S-Methyl methanethiosulfonate

Description

S-Methyl methanethiosulfonate (MMTS) is a chemical compound that reversibly blocks sulfhydryl groups on cysteines and other thiol groups, which enables the study of enzyme activation and other protein functions . MMTS, also known as methyl methanethiosulfonate, belongs to the class of organic compounds known as sulfonyls and exists in all living organisms . It has a pungent, roasted, and sulfurous taste and has been detected in foods like red and green onions, making it a potential biomarker for the consumption of these foods .

MMTS is used in various applications, including modifying thiol groups in creatine kinase , synthesizing thiols and thioesters, and as a cross-linking agent to prepare polymer networks . It is also utilized for the rapid and selective modification of sulfhydryl groups of enzymes and for mapping the pore-lining regions of the ryanodine receptor . In addition, MMTS has been described as an efficient anti-oomycete agent . A similar compound, S-ethyl methanethiosulfonate, can also be used to modify cysteine residues in proteins; however, it has been shown to react more slowly than MMTS .

The molecular formula for S-Methyl methanethiosulfonate is C2H6O2S2, and its molecular weight is 126.19 g/mol . It has a density of 1.337 g/mL at 25 °C . MMTS should be stored in a refrigerator .

• CAS No.: 2949-92-0
• Product Name: S-Methyl methanethiosulfonate
• Molecular Formula: C2H6O2S2
• Molecular Weight: 126.2 g/mol
• IUPAC Name: methylsulfonylsulfanylmethane
• Standard InChI: InChI=1S/C2H6O2S2/c1-5-6(2,3)4/h1-2H3
• Standard InChIKey: XYONNSVDNIRXKZ-UHFFFAOYSA-N
• SMILES: CSS(=O)(=O)C
• Canonical SMILES: CSS(=O)(=O)C
• Synonyms: Methanesulfonothioic Acid S-Methyl Ester; Thiomethanesulfonic Acid S-Methyl Ester; MMTS; NSC 21545; S-Methyl Methanesulfonothioate; S-Methyl Methanethio-_x000B_sulfonate
• PubChem Compound: 18064
• Last Modified: Sep 14 2023